4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl

• IUPAC Name: 1-[isocyano-(4-phenylphenyl)methyl]sulfonyl-4-methylbenzene
• InChI: InChI=1S/C21H17NO2S/c1-16-8-14-20(15-9-16)25(23,24)21(22-2)19-12-10-18(11-13-19)17-6-4-3-5-7-17/h3-15,21H,1H3
• InChI Key: XIXROCKJSIJOQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(C2=CC=C(C=C2)C3=CC=CC=C3)[N+]#[C-]
• Molecular Formula: C21H17NO2S
• Molecular Weight: 347.4 g/mol

Description

4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl is a chemical compound with the molecular formula C21H17NO2S. It is a complex organic molecule that is used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of 4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl is characterized by the presence of an isocyanate group, a toluene-4-sulphonyl group, and a biphenyl core. The molecular weight of this compound is 347.43018.

Scientific Research Applications

• Photolysis and Photoisomerisation:

  • 4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl is involved in photolysis reactions in aromatic solvents like benzene or toluene, leading to the formation of biphenyls. The compound plays a role in the photoisomerization process, particularly influencing the isomer ratios of methylbiphenyls. However, certain isomers like the para-isomer demonstrate photostability under specific conditions, while others like o- and m-methylbiphenyl are susceptible to photoisomerisation (Abramovitch & Takaya, 1975).

• Nucleophilic Displacements and Deamination Reactions:

  • This compound is relevant in the field of carbohydrate chemistry, particularly in the nucleophilic displacements of certain sugar derivatives and the deamination of 4-amino sugars. These reactions are crucial in the synthesis and transformation of various sugar compounds, influencing the yield and properties of the final products (Brimacombe, Minshall & Tucker, 1976).

• [2+2] Cycloaddition Reactions:

  • 4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl is a key player in [2+2] cycloaddition reactions with glycals under high pressure. These reactions are regio- and stereospecific, yielding β-lactams. The compound's role in influencing the reaction path, yield, and the stereochemistry of the products highlights its significance in synthetic chemistry and the production of optically pure compounds (Chmielewski et al., 1984).

• Synthesis and Characterization of Novel Fatty Ester Derivatives:

  • In the synthesis of novel fatty ester derivatives, this compound is involved in reactions with methyl isoricinoleate, leading to the formation of various derivatives characterized by different spectroscopic techniques. These reactions and subsequent characterizations are essential for understanding the structure and properties of novel fatty ester derivatives (Jie & Syed-rahmatullah, 1991).

• Role in High-Pressure Cycloaddition Reactions:

  • The compound also plays a role in high-pressure cycloaddition reactions with glycals, highlighting its importance in reaction specificity and the subsequent rearrangement and retro-reaction of the resulting β-lactams. These reactions contribute to our understanding of reaction dynamics under high-pressure conditions and the stability of the resulting compounds (Chmielewski et al., 1985).

Mechanism of Action

The mechanism of action of 4-[Isocyano(toluene-4-sulphonyl)methyl]biphenyl is not specified in the available resources. Its reactivity is likely influenced by the isocyanate and sulfonyl groups.